molecular formula C8H9NO2S B6228461 Benzene, 1-methyl-4-[(nitromethyl)thio]- CAS No. 150640-22-5

Benzene, 1-methyl-4-[(nitromethyl)thio]-

Cat. No. B6228461
CAS RN: 150640-22-5
M. Wt: 183.23 g/mol
InChI Key: AXNUHBABCKCLGA-UHFFFAOYSA-N
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Description

1-methyl-4-[(nitromethyl)sulfanyl]benzene (also known as 4-methyl-N-nitrobenzene sulfonamide, or MNBS) is an organic compound with a variety of uses in scientific research. It is an arylsulfonamide derived from nitrobenzene and is a colorless solid at room temperature. MNBS has been used in a variety of scientific applications, including as a reagent for organic synthesis, as a catalyst for polymerization reactions, and as a fluorescent probe for studying biomolecules.

Scientific Research Applications

MNBS has been used in a variety of scientific applications. It has been used as a reagent for organic synthesis, as a catalyst for polymerization reactions, and as a fluorescent probe for studying biomolecules. In addition, MNBS has been used to study the structure of proteins and other biological molecules, as well as for the determination of the structure of metal complexes. MNBS has also been used to study the effects of drugs on the nervous system and to study the metabolism of drugs.

Mechanism of Action

MNBS has been shown to act as an inhibitor of enzymes involved in the metabolism of drugs. This inhibition occurs by binding to the active site of the enzyme, preventing it from catalyzing the reaction. MNBS has also been shown to interact with proteins, forming stable complexes that can be used to study the structure of proteins and other biological molecules. In addition, MNBS has been shown to interact with metal complexes, forming stable complexes that can be used to determine the structure of metal complexes.
Biochemical and Physiological Effects
MNBS has been shown to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on enzymes involved in the metabolism of drugs, as well as an inhibitory effect on proteins involved in the structure of proteins and other biological molecules. In addition, MNBS has been shown to interact with metal complexes, forming stable complexes that can be used to determine the structure of metal complexes.

Advantages and Limitations for Lab Experiments

The use of MNBS in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it can be used as a reagent for organic synthesis, a catalyst for polymerization reactions, and a fluorescent probe for studying biomolecules. In addition, MNBS is relatively stable and can be stored for long periods of time. However, MNBS has some limitations. It has a low solubility in water, and it is not soluble in many organic solvents. In addition, MNBS can be toxic if ingested, and it can cause skin irritation if it comes into contact with the skin.

Future Directions

The use of MNBS in scientific research has a variety of potential future directions. MNBS could be used in the development of new drugs and drug delivery systems, as well as in the study of the structure of proteins and other biological molecules. In addition, MNBS could be used to study the effects of drugs on the nervous system and to study the metabolism of drugs. Finally, MNBS could be used to study the structure of metal complexes and to develop new catalysts for polymerization reactions.

Synthesis Methods

MNBS can be synthesized from nitrobenzene and sulfur trioxide in a two-step process. First, nitrobenzene is reacted with sulfur trioxide in a solvent such as dichloromethane to form an intermediate nitrosobenzene. This intermediate is then reacted with a base such as sodium hydroxide to form the desired MNBS product. Alternatively, MNBS can be synthesized from nitrobenzene and sulfuric acid in a one-step process. In this method, nitrobenzene is reacted with sulfuric acid in a solvent such as dichloromethane to form the desired MNBS product.

properties

IUPAC Name

1-methyl-4-(nitromethylsulfanyl)benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO2S/c1-7-2-4-8(5-3-7)12-6-9(10)11/h2-5H,6H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXNUHBABCKCLGA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)SC[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9NO2S
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80452088
Record name Benzene, 1-methyl-4-[(nitromethyl)thio]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80452088
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.23 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

150640-22-5
Record name Benzene, 1-methyl-4-[(nitromethyl)thio]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80452088
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-methyl-4-[(nitromethyl)sulfanyl]benzene
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